Cas no 2877648-48-9 (1-(1-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}azetidine-3-carbonyl)pyrrolidine)

• Product Name: 1-(1-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}azetidine-3-carbonyl)pyrrolidine
• CAS No: 2877648-48-9
• MF: C₁₄H₁₈N₆O
• MW: 286.332321643829
• CID: 5328628
• PubChem ID: 165435128
• Update Time: 2025-06-12

1-(1-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}azetidine-3-carbonyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• F6752-7695
• 1-(1-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}azetidine-3-carbonyl)pyrrolidine
• AKOS040866178
• 2877648-48-9
• [1-(3-Methyl-1,2,4-triazolo[4,3-a]pyrazin-8-yl)-3-azetidinyl]-1-pyrrolidinylmethanone

• Inchi： 1S/C14H18N6O/c1-10-16-17-13-12(15-4-7-20(10)13)19-8-11(9-19)14(21)18-5-2-3-6-18/h4,7,11H,2-3,5-6,8-9H2,1H3
• InChI Key： FJVUPLGKPVHTMC-UHFFFAOYSA-N
• SMILES： C(C1CN(C2=NC=CN3C(C)=NN=C23)C1)(N1CCCC1)=O

Computed Properties

• Exact Mass: 286.15420922g/mol
• Monoisotopic Mass: 286.15420922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 66.6Ų

Experimental Properties

• Density: 1.53±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 2.86±0.30(Predicted)

Additional information on 1-(1-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}azetidine-3-carbonyl)pyrrolidine

Introduction to 1-(1-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}azetidine-3-carbonyl)pyrrolidine (CAS No. 2877648-48-9)

The compound 1-(1-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}azetidine-3-carbonyl)pyrrolidine, identified by its CAS number 2877648-48-9, represents a significant advancement in the field of medicinal chemistry. This molecule has garnered attention due to its unique structural features and potential applications in the development of novel therapeutic agents. The presence of a triazolo[4,3-a]pyrazine core and an azetidine moiety makes it a promising candidate for further investigation in drug discovery.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry due to their diverse biological activities. The triazolo[4,3-a]pyrazine scaffold is particularly noteworthy for its ability to modulate various biological pathways, including enzyme inhibition and receptor binding. In particular, derivatives of this scaffold have shown promise in the treatment of inflammatory diseases, infectious disorders, and even certain types of cancer. The incorporation of a methyl group at the 3-position of the triazolo[4,3-a]pyrazine ring further enhances its pharmacological properties by influencing electronic distribution and steric interactions.

The azetidine component in the molecular structure contributes to the compound's overall bioavailability and metabolic stability. Azetidine derivatives are known for their ability to cross the blood-brain barrier and exhibit favorable pharmacokinetic profiles. This makes 1-(1-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}azetidine-3-carbonyl)pyrrolidine an attractive candidate for central nervous system (CNS) drug development. Current research is exploring its potential as a precursor for neuroprotective agents and as a modulator of neurotransmitter systems.

One of the most compelling aspects of this compound is its versatility in chemical modifications. The pyrrolidine ring provides a flexible scaffold that can be further functionalized to optimize binding affinity and selectivity. Researchers have been particularly interested in modifying the carboxyl group at the 3-position of the azetidine ring to enhance solubility and improve oral bioavailability. Additionally, the triazolo[4,3-a]pyrazine core can be further derivatized to target specific enzymes or receptors with high precision.

In vitro studies have demonstrated that 1-(1-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}azetidine-3-carbonyl)pyrrolidine exhibits notable activity against several key biological targets. For instance, preliminary data suggests that it may inhibit the activity of enzymes involved in inflammation pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are widely implicated in conditions like arthritis and cardiovascular disease. Furthermore, the compound has shown promise in inhibiting kinases that are overexpressed in certain cancers, indicating its potential as an anticancer agent.

The synthesis of this compound involves multiple steps that showcase the ingenuity of modern synthetic organic chemistry. Key steps include cyclization reactions to form the triazolo[4,3-a]pyrazine core followed by nucleophilic substitution to introduce the azetidine moiety. The final step involves protecting group strategies to ensure regioselective functionalization at the carboxyl group. These synthetic routes highlight the compound's accessibility for further medicinal chemistry investigations.

Recent advances in computational chemistry have also contributed to understanding the pharmacophoric features of this molecule. Molecular docking studies have identified key interactions between 1-(1-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}azetidine-3-carbonyl)pyrrolidine and target proteins. These studies have provided valuable insights into how structural modifications can enhance binding affinity and selectivity. For example, computational models suggest that introducing additional polar groups near the triazolo[4,3-a]pyrazine core could improve interactions with specific binding pockets on target enzymes.

Future research directions include exploring the compound's potential in vivo using animal models of disease. Initial studies are focusing on evaluating its efficacy in models of inflammation and cancer. Additionally, efforts are underway to develop novel derivatives with improved pharmacokinetic properties. This includes optimizing solubility and metabolic stability through structural modifications.

The development of new therapeutic agents is a complex process that requires interdisciplinary collaboration between chemists, biologists, and clinicians. The case of 1-(1-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}azetidine-3-carbonyl)pyrrolidine exemplifies how basic research can lead to innovative drug candidates with significant therapeutic potential. As our understanding of biological pathways continues to grow, compounds like this will play an increasingly important role in addressing unmet medical needs.